Cas no 477215-75-1 (N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide)

• Product Name: N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• CAS No: 477215-75-1
• Molecular Formula: C₁₅H₁₂BrN₃OS₃
• Molecular Weight: 426.374278068542
• CID: 6586303
• PubChem ID: 4372894

N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide Properties

Names and Identifiers

• N-(5-{(4-bromophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• 2-Thiopheneacetamide, N-[5-[[(4-bromophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-
• AKOS024580804
• MLS000723105
• Oprea1_010974
• CHEMBL1458415
• F0529-1189
• N-(5-{[(4-bromophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-2-(thiophen-2-yl)acetamide
• N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-2-thiophen-2-ylacetamide
• 477215-75-1
• HMS2576D18
• SMR000236068

• InChIKey： PHMYVUYLBHUTHF-UHFFFAOYSA-N
• Inchi： 1S/C15H12BrN3OS3/c16-11-5-3-10(4-6-11)9-22-15-19-18-14(23-15)17-13(20)8-12-2-1-7-21-12/h1-7H,8-9H2,(H,17,18,20)
• SMILES： C1(CC(NC2=NN=C(SCC3=CC=C(Br)C=C3)S2)=O)SC=CC=1

Computed Properties

• Exact Mass: 424.93259g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 424.93259g/mol
• Heavy Atom Count: 23
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• pka: 8.36±0.50(Predicted)
• Density: 1.66±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides